Cas no 1806419-97-5 (Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1806419-97-5
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4979237
• Update Time: 2025-09-28

Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H17BrO4/c1-3-18-12(16)9-8-10-6-5-7-11(15)13(10)14(17)19-4-2/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： ISQFXIYZHAUPBM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)OCC)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate

Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806419-97-5): A Comprehensive Overview

Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806419-97-5) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromo-substituted benzene ring and an ester functional group. The combination of these functionalities endows the compound with a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The bromo substitution on the benzene ring is particularly noteworthy, as it provides a reactive site for further chemical transformations. This makes Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate an ideal starting material for the synthesis of more complex molecules, including pharmaceuticals and advanced materials. The ester group, on the other hand, imparts solubility and reactivity characteristics that are crucial for its applications in organic synthesis.

Recent research has highlighted the potential of Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate in the development of novel therapeutic agents. For instance, studies have shown that compounds with similar structural motifs can exhibit potent biological activities, such as anti-inflammatory and anti-cancer properties. The bromo-substituted benzene ring can serve as a scaffold for the introduction of bioactive moieties, enhancing the pharmacological profile of the final product.

In the context of pharmaceutical research, Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate has been explored as a key intermediate in the synthesis of small molecule inhibitors. These inhibitors target specific enzymes or receptors involved in disease pathways, making them valuable tools for drug discovery and development. The ability to fine-tune the structure through various synthetic modifications allows researchers to optimize the potency and selectivity of these compounds.

Moreover, Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate has found applications in materials science, particularly in the development of functional polymers and coatings. The presence of both bromo and ester functionalities provides multiple points for polymerization reactions, enabling the creation of materials with tailored properties. For example, these polymers can be designed to have enhanced mechanical strength, thermal stability, or biocompatibility, depending on the specific application requirements.

The synthetic accessibility of Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate is another factor that contributes to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 2-bromoacetophenone with ethyl acetoacetate in the presence of a suitable catalyst. This method yields high purity products with good yields, making it suitable for large-scale production.

From an environmental perspective, Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate is generally considered to have a favorable profile. While it is important to handle this compound with care due to its reactivity and potential health effects, modern synthetic methods often incorporate green chemistry principles to minimize environmental impact. For example, using catalysts that are recyclable or employing solvent-free conditions can significantly reduce waste generation and improve sustainability.

In conclusion, Ethyl 2-bromo-6-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806419-97-5) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and synthetic accessibility make it an attractive choice for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.